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Compound of Interest

Compound Name: BI-11634

Cat. No.: B606070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of BI-
11634, a factor Xa inhibitor. Adherence to this protocol is crucial for ensuring the accuracy and

reproducibility of experimental results.

BI-11634: Key Data
BI-11634 is a small molecule inhibitor with potential applications in cardiovascular research. A

summary of its relevant chemical and physical properties is provided in the table below.
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Property Value

Chemical Name

sodium (R)-(1-(6-chloro-1H-benzo[d]imidazol-2-

yl)-2-methoxyethyl)(3-methyl-4-(3-

oxomorpholino)benzoyl)amide

CAS Number 1622159-00-5 (Na salt)

Molecular Formula C₂₂H₂₂ClN₄NaO₄

Molecular Weight 464.88 g/mol [1][2]

Appearance Solid

Solubility in DMSO ≥ 40 mg/mL

Solubility in Water Slightly or not soluble

Solubility in Ethanol Slightly or not soluble

Experimental Protocol: Preparation of a 10 mM BI-
11634 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BI-11634 in dimethyl

sulfoxide (DMSO).

Materials:

BI-11634 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of BI-11634 powder to room

temperature to prevent condensation of moisture.

Weighing BI-11634: Carefully weigh out the desired amount of BI-11634 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you

would need 4.65 mg of BI-11634.

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 464.88 g/mol = 0.00465 g = 4.65 mg

Dissolving in DMSO: Add the appropriate volume of high-quality, anhydrous DMSO to the

vial containing the BI-11634 powder. For the example above, add 1 mL of DMSO.

Solubilization: Tightly cap the vial and vortex thoroughly until the BI-11634 is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may assist in dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in microcentrifuge tubes.

Storage: Store the aliquots of the BI-11634 stock solution at -20°C or -80°C for long-term

storage. When stored properly, the stock solution in DMSO should be stable for several

months.

Important Considerations:

DMSO Quality: Use high-purity, anhydrous DMSO to prevent compound degradation. DMSO

is hygroscopic and will readily absorb water from the atmosphere.
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Final DMSO Concentration in Assays: When preparing working solutions for cell-based

assays, ensure the final concentration of DMSO in the culture medium is low (typically less

than 0.1% to 0.5%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the

same final concentration of DMSO) should always be included in experiments.

Safety Precautions: Always handle BI-11634 and DMSO in a well-ventilated area, preferably

a chemical fume hood. Wear appropriate personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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